Cas no 2229383-95-1 (O-{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl}hydroxylamine)

• Product Name: O-{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl}hydroxylamine
• CAS No: 2229383-95-1
• MF: C₁₀H₁₃N₅O
• MW: 219.243120908737
• CID: 5838334
• PubChem ID: 165627177
• Update Time: 2025-06-03

O-{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl}hydroxylamine
• O-{2-[3-(1H-1,2,3,4-tetrazol-5-yl)phenyl]propan-2-yl}hydroxylamine
• EN300-1770966
• 2229383-95-1

• Inchi： 1S/C10H13N5O/c1-10(2,16-11)8-5-3-4-7(6-8)9-12-14-15-13-9/h3-6H,11H2,1-2H3,(H,12,13,14,15)
• InChI Key： LNHWNGMENLPMLC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C1C=CC=C(C2N=NNN=2)C=1)N

Computed Properties

• Exact Mass: 219.11201006g/mol
• Monoisotopic Mass: 219.11201006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.7Ų

Additional information on O-{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl}hydroxylamine

Professional Introduction to Compound with CAS No. 2229383-95-1 and Product Name: O-{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl}hydroxylamine

The compound with the CAS number 2229383-95-1 and the product name O-{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl}hydroxylamine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a tetrazole moiety and a phenylpropan-2-yl group in its molecular structure suggests a multifaceted interaction with biological targets, making it a promising candidate for further investigation.

Recent research in the area of heterocyclic compounds has highlighted the importance of tetrazole derivatives in drug discovery. Tetrazoles are known for their ability to act as key pharmacophores in various therapeutic agents, exhibiting a wide range of biological activities. The 1H-1,2,3,4-tetrazol-5-yl substituent in the compound under discussion is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity towards certain enzymes and receptors. This feature is crucial for developing drugs with improved efficacy and reduced side effects.

The phenylpropan-2-yl group is another critical component of this compound that contributes to its pharmacological potential. Phenylpropanoids are a class of natural products that have been extensively studied for their biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The integration of this group into the molecular framework of the compound suggests that it may exhibit similar beneficial effects. Moreover, the hydroxylamine moiety at the O-position could play a role in modulating the compound's reactivity and interactions with biological targets.

In the context of contemporary pharmaceutical research, the development of novel compounds with enhanced binding properties is essential for overcoming drug resistance and improving therapeutic outcomes. The structural features of O-{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl}hydroxylamine make it an intriguing candidate for further exploration. Studies have indicated that compounds containing both tetrazole and phenylpropanoid moieties can exhibit potent activity against various diseases. For instance, recent preclinical studies have demonstrated that similar derivatives show promise in inhibiting key enzymes involved in cancer progression.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis and high-resolution spectroscopy have been employed to ensure the purity and structural integrity of the compound. These methods are critical for obtaining reliable data on its biological activity and pharmacokinetic properties. Additionally, computational modeling has been utilized to predict potential interactions between this compound and biological targets, providing valuable insights into its mechanism of action.

The potential applications of O-{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl}hydroxylamine extend beyond traditional pharmaceutical uses. Its unique chemical properties make it suitable for exploring novel therapeutic strategies in areas such as neurology and immunology. For example, preliminary studies suggest that this compound may interact with neurotransmitter receptors, potentially offering new treatments for neurological disorders. Furthermore, its ability to modulate immune responses could make it valuable in developing immunomodulatory therapies.

As research continues to uncover new applications for this compound, collaboration between academic institutions and pharmaceutical companies will be essential for translating these findings into clinical practice. The integration of cutting-edge technologies such as artificial intelligence (AI) and machine learning (ML) can accelerate the discovery process by predicting novel drug candidates and optimizing their properties. These advancements align with global efforts to enhance drug development pipelines and address unmet medical needs.

In conclusion,O-{2-3-(1H-1,2,3,4-tetrazol-5-yl)phenylpropan-2-yl}hydroxylamine (CAS No. 2229383-95) represents a significant contribution to the field of medicinal chemistry. Its unique structural features and potential biological activities position it as a promising candidate for further investigation. With ongoing research efforts aimed at elucidating its mechanisms of action and exploring new therapeutic applications,this compound holds great promise for improving human health outcomes worldwide.